Cas no 2680725-79-3 (tert-butyl N-4-({(4-bromothiophen-2-yl)methyl(methyl)amino}methyl)pyridin-2-yl-N-ethylcarbamate)

• Product Name: tert-butyl N-4-({(4-bromothiophen-2-yl)methyl(methyl)amino}methyl)pyridin-2-yl-N-ethylcarbamate
• CAS No: 2680725-79-3
• MF: C₁₉H₂₆BrN₃O₂S
• MW: 440.397642612457
• CID: 5623021
• PubChem ID: 165933487
• Update Time: 2025-06-12

tert-butyl N-4-({(4-bromothiophen-2-yl)methyl(methyl)amino}methyl)pyridin-2-yl-N-ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28304300
• 2680725-79-3
• tert-butyl N-[4-({[(4-bromothiophen-2-yl)methyl](methyl)amino}methyl)pyridin-2-yl]-N-ethylcarbamate
• tert-butyl N-4-({(4-bromothiophen-2-yl)methyl(methyl)amino}methyl)pyridin-2-yl-N-ethylcarbamate

• Inchi： 1S/C19H26BrN3O2S/c1-6-23(18(24)25-19(2,3)4)17-9-14(7-8-21-17)11-22(5)12-16-10-15(20)13-26-16/h7-10,13H,6,11-12H2,1-5H3
• InChI Key： FYDZPHFHVNFUAA-UHFFFAOYSA-N
• SMILES： BrC1=CSC(=C1)CN(C)CC1C=CN=C(C=1)N(C(=O)OC(C)(C)C)CC

Computed Properties

• Exact Mass: 439.09291g/mol
• Monoisotopic Mass: 439.09291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 73.9Ų

Additional information on tert-butyl N-4-({(4-bromothiophen-2-yl)methyl(methyl)amino}methyl)pyridin-2-yl-N-ethylcarbamate

Comprehensive Overview of tert-butyl N-4-({(4-bromothiophen-2-yl)methyl(methyl)amino}methyl)pyridin-2-yl-N-ethylcarbamate (CAS No. 2680725-79-3)

The compound tert-butyl N-4-({(4-bromothiophen-2-yl)methyl(methyl)amino}methyl)pyridin-2-yl-N-ethylcarbamate (CAS No. 2680725-79-3) is a highly specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its complex structure, featuring a pyridine core, a bromothiophene moiety, and a tert-butyl carbamate group, makes it a versatile intermediate for drug discovery. Researchers are particularly interested in its applications as a kinase inhibitor or GPCR modulator, aligning with current trends in targeted cancer therapies and neurological disorder treatments.

In recent years, the demand for heterocyclic compounds like this has surged due to their role in developing small-molecule drugs. The inclusion of a 4-bromothiophen-2-yl group enhances its reactivity in Suzuki-Miyaura cross-coupling reactions, a hot topic in modern synthetic chemistry. This property is critical for creating biaryl structures, which are prevalent in FDA-approved drugs. Additionally, the N-ethylcarbamate segment offers improved metabolic stability, addressing a common challenge in drug bioavailability optimization.

From a synthetic chemistry perspective, the tert-butyl protecting group in this compound facilitates selective deprotection strategies, a technique widely discussed in peptide synthesis forums. Its methylamino linker also enables prodrug design, a trending approach to enhance therapeutic efficacy. These features make CAS No. 2680725-79-3 a valuable subject for medicinal chemistry studies, particularly in the context of structure-activity relationship (SAR) analyses.

Environmental and regulatory considerations are increasingly important in chemical research. The bromine atom in this compound’s structure allows for radio-labeling studies, supporting ADME (Absorption, Distribution, Metabolism, Excretion) research without violating environmental guidelines. This aligns with the growing focus on green chemistry principles in drug development. Furthermore, its stability under physiological conditions makes it suitable for in vitro and in vivo assays, meeting the demand for high-throughput screening compatible compounds.

The compound’s unique amino-methyl-pyridine scaffold has drawn attention in computational chemistry circles, where researchers use molecular docking simulations to predict its interactions with biological targets. Such studies are frequently searched in AI-driven drug discovery platforms, reflecting the intersection of chemistry and artificial intelligence. Its potential as a fragment-based lead also positions it as a candidate for virtual screening libraries, a rapidly expanding niche in pharmaceutical R&D.

In summary, tert-butyl N-4-({(4-bromothiophen-2-yl)methyl(methyl)amino}methyl)pyridin-2-yl-N-ethylcarbamate represents a multifaceted tool for modern chemical research. Its structural features cater to diverse applications—from catalysis to bioconjugation—while adhering to contemporary trends in sustainable synthesis and precision medicine. As the scientific community continues to explore its properties, this compound is poised to contribute significantly to advancements in life sciences and material innovation.